Cas no 1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate)
1190392-13-2 structure
Product Name:Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
CAS No:1190392-13-2
MF:C9H12N2O3
MW:196.203182220459
CID:2191974
Update Time:2023-08-07
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(4-methyl-6-oxopyridazin-1(6h)-yl)acetate
- NGESDDWSALECBS-UHFFFAOYSA-N
- ethyl[4-methyl-6-oxopyridazin-1(6h)-yl]acetate
- ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
- Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
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- Inchi: 1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
- InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C(C=C(C)C=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 307
- Topological Polar Surface Area: 59
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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